Cas no 61149-91-5 (Cyclopropanecarboxylic acid, 1-cyano-2,2,3-trimethyl-, methyl ester)

Cyclopropanecarboxylic acid, 1-cyano-2,2,3-trimethyl-, methyl ester structure
61149-91-5 structure
Product Name:Cyclopropanecarboxylic acid, 1-cyano-2,2,3-trimethyl-, methyl ester
CAS No:61149-91-5
MF:C9H13NO2
MW:167.205022573471
CID:490549
PubChem ID:13483106
Update Time:2025-04-19

Cyclopropanecarboxylic acid, 1-cyano-2,2,3-trimethyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Cyclopropanecarboxylic acid, 1-cyano-2,2,3-trimethyl-, methyl ester
    • methyl 1-cyano-2,2,3-trimethylcyclopropane-1-carboxylate
    • DTXSID10541893
    • SCHEMBL7624658
    • 61149-91-5
    • Inchi: 1S/C9H13NO2/c1-6-8(2,3)9(6,5-10)7(11)12-4/h6H,1-4H3
    • InChI Key: ZTXIGNUEDBCFKN-UHFFFAOYSA-N
    • SMILES: O(C)C(C1(C#N)C(C)C1(C)C)=O

Computed Properties

  • Exact Mass: 167.09469
  • Monoisotopic Mass: 167.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 50.1Ų

Experimental Properties

  • PSA: 50.09
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